Cas no 1326849-85-7 (4-{3-[4-(benzyloxy)phenyl]-1,2,4-oxadiazol-5-yl}-2-(4-fluorophenyl)-1,2-dihydroisoquinolin-1-one)

• Product Name: 4-{3-[4-(benzyloxy)phenyl]-1,2,4-oxadiazol-5-yl}-2-(4-fluorophenyl)-1,2-dihydroisoquinolin-1-one
• CAS No: 1326849-85-7
• MF: C₃₀H₂₀FN₃O₃
• MW: 489.496510505676
• CID: 5404400
• Update Time: 2025-06-11

4-{3-[4-(benzyloxy)phenyl]-1,2,4-oxadiazol-5-yl}-2-(4-fluorophenyl)-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluorophenyl)-4-[3-[4-(phenylmethoxy)phenyl]-1,2,4-oxadiazol-5-yl]-1(2H)-isoquinolinone
• 4-{3-[4-(benzyloxy)phenyl]-1,2,4-oxadiazol-5-yl}-2-(4-fluorophenyl)-1,2-dihydroisoquinolin-1-one

• Inchi： 1S/C30H20FN3O3/c31-22-12-14-23(15-13-22)34-18-27(25-8-4-5-9-26(25)30(34)35)29-32-28(33-37-29)21-10-16-24(17-11-21)36-19-20-6-2-1-3-7-20/h1-18H,19H2
• InChI Key： MGCBGNBFNKYWTC-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=C(OCC4=CC=CC=C4)C=C3)N=2)=CN1C1=CC=C(F)C=C1

Experimental Properties

• Density: 1.334±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 692.2±65.0 °C(Predicted)
• pka: -1.22±0.39(Predicted)

Additional information on 4-{3-[4-(benzyloxy)phenyl]-1,2,4-oxadiazol-5-yl}-2-(4-fluorophenyl)-1,2-dihydroisoquinolin-1-one

Introduction to Compound with CAS No 1326849-85-7 and Product Name: 4-{3-[4-(benzyloxy)phenyl]-1,2,4-oxadiazol-5-yl}-2-(4-fluorophenyl)-1,2-dihydroisoquinolin-1-one

The compound identified by the CAS number 1326849-85-7 and the product name 4-{3-[4-(benzyloxy)phenyl]-1,2,4-oxadiazol-5-yl}-2-(4-fluorophenyl)-1,2-dihydroisoquinolin-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The intricate arrangement of functional groups within its molecular framework suggests a high degree of specificity, which is often crucial for the development of novel therapeutic agents.

At the core of this compound's structure lies a 1,2-dihydroisoquinolin-1-one core, which is a well-known scaffold in medicinal chemistry. This moiety has been extensively studied for its role in various pharmacological applications, including but not limited to central nervous system (CNS) disorders and anticancer therapies. The presence of a 4-fluorophenyl group at the 2-position of the dihydroisoquinolinone ring further enhances its pharmacological profile. Fluorine atoms are frequently incorporated into drug molecules due to their ability to modulate metabolic stability, binding affinity, and electronic properties of the molecule.

The 3-[4-(benzyloxy)phenyl]-1,2,4-oxadiazol-5-yl moiety represents another critical component of this compound. The oxadiazole ring is a heterocyclic structure that has been increasingly recognized for its biological activity. Oxadiazoles are known to exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The benzyloxy group attached to the phenyl ring introduces additional complexity and may contribute to the compound's solubility and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. The combination of these computational tools with traditional experimental approaches has led to the identification of several promising candidates for further development. In particular, the use of virtual screening techniques has allowed for the rapid evaluation of large libraries of compounds, thereby accelerating the drug discovery process.

One area where this compound shows particular promise is in the treatment of neurological disorders. The dihydroisoquinolinone scaffold is known to interact with various neurotransmitter receptors and ion channels, making it a valuable candidate for developing drugs that can modulate neuronal activity. The presence of the 4-fluorophenyl group may enhance binding affinity to these targets, potentially leading to more effective therapeutic outcomes.

Furthermore, the oxadiazole moiety has been shown to possess antioxidant properties, which could be beneficial in conditions where oxidative stress plays a significant role. This dual functionality—both the interaction with neurological targets and antioxidant activity—makes this compound an attractive candidate for further investigation.

In vitro studies have begun to elucidate the mechanism of action for this compound. Initial experiments suggest that it may exert its effects by modulating the activity of specific enzymes or receptors involved in neuronal signaling pathways. These pathways are often dysregulated in various neurological disorders, making them prime targets for therapeutic intervention.

The synthesis of this compound presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in assembling the various functional groups into a single molecular entity.

As research continues, it is expected that additional derivatives of this compound will be synthesized and evaluated for their biological activity. The flexibility inherent in its structure allows for numerous modifications that could fine-tune its pharmacological properties. Such modifications may lead to improved efficacy, reduced side effects, or enhanced selectivity for specific biological targets.

The development of new pharmaceuticals is a multi-step process that involves not only chemical synthesis but also rigorous testing for safety and efficacy. Preclinical studies are essential to assess the potential benefits and risks before human trials can begin. These studies often involve both in vitro assays and animal models to provide comprehensive data on the compound's behavior in different biological systems.

One particularly exciting aspect of this compound is its potential as a lead molecule for drug development. Lead optimization is a critical step in transforming a promising candidate into an effective drug. By systematically modifying various parts of the molecule, researchers can identify structural features that contribute most significantly to its biological activity while minimizing undesirable properties.

The integration of high-throughput screening (HTS) technologies has revolutionized lead optimization by allowing researchers to test thousands of compounds rapidly against various biological targets. This approach has significantly reduced the time required to identify promising candidates from large chemical libraries.

In conclusion, 4-{3-[4-(benzyloxy)phenyl]-1,2,4-oxadiazol-5-yl}-2-(4-fluorophenyl)-1,2-dihydroisoquinolin-1-one represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its complex structure and unique functional groups make it an intriguing candidate for further research and development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing some of humanity's most pressing health challenges.